2,3,4,4-Tetrachloro-8-oxabicyclo[3.2.1]octa-2,6-diene

• Molecular Formula: C7H4Cl4O
• Molecular Weight: 245.9 g/mol
• IUPAC Name: 2,3,4,4-tetrachloro-8-oxabicyclo[3.2.1]octa-2,6-diene
• InChI: InChI=1S/C7H4Cl4O/c8-5-3-1-2-4(12-3)7(10,11)6(5)9/h1-4H
• InChI Key: SPCSYZOTCUGEDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2C(C(=C(C1O2)Cl)Cl)(Cl)Cl

Description

2,3,4,4-Tetrachloro-8-oxabicyclo[3.2.1]octa-2,6-diene is a useful research compound. Its molecular formula is C7H4Cl4O and its molecular weight is 245.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred mixture of 1,2,3,3-tetrachlorocyclopropene (60 g) and furan (22.97 g) in dry toluene (600 ml) was heated to reflux for 30 hours. The solvent was evaporated under reduced pressure to afford the required product, 75.4 g. 1H NMR (CDCl3) δ: 6.90 (1H, dd), 6.45 (1H, dd), 5.41 (1H, d), 4.93 (1H, d).